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molecular formula C14H17Cl B8666798 1-Chloro-4-(1-octynyl)benzene CAS No. 190065-72-6

1-Chloro-4-(1-octynyl)benzene

Cat. No. B8666798
CAS RN: 190065-72-6
M. Wt: 220.74 g/mol
InChI Key: JFIKELCIUKXYPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07105707B2

Procedure details

The procedure was identical to Example 1, with the exception that 1-octyne (0.590 ml; 0.441 g; 4.00 mmol) was used as a substrate instead of phenylacetylene and 4-chlorobenzonitrile (0.275 g; 2.00 mmol) was used as a substrate instead of benzonitrile. GC analysis of the organic phase of the hydrolyzed reaction sample after 23 h at 65° C. showed the presence of 1.41 mmol (70% yield) of 1-chloro-4-(1-octynyl)benzene, 0.11 mmol 1,4-bis(1-octynyl)benzene and no remaining 4-chlorobenzonitrile in the reaction mixture.
Name
1-octyne
Quantity
0.59 mL
Type
reactant
Reaction Step One
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
4-chlorobenzonitrile
Quantity
0.275 g
Type
reactant
Reaction Step Three
Name
1,4-bis(1-octynyl)benzene
Quantity
0.11 mmol
Type
catalyst
Reaction Step Four
Name
benzonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five
Name
1-chloro-4-(1-octynyl)benzene
Yield
70%

Identifiers

REACTION_CXSMILES
[CH:1]#[C:2][CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]C.C1(C#C)C=CC=CC=1.[Cl:17][C:18]1[CH:25]=[CH:24][C:21]([C:22]#N)=[CH:20][CH:19]=1>C(C1C=CC(C#CCCCCCC)=CC=1)#CCCCCCC.C(#N)C1C=CC=CC=1>[Cl:17][C:18]1[CH:25]=[CH:24][C:21]([C:22]#[C:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6][CH3:7])=[CH:20][CH:19]=1

Inputs

Step One
Name
1-octyne
Quantity
0.59 mL
Type
reactant
Smiles
C#CCCCCCC
Step Two
Name
phenylacetylene
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)C#C
Step Three
Name
4-chlorobenzonitrile
Quantity
0.275 g
Type
reactant
Smiles
ClC1=CC=C(C#N)C=C1
Step Four
Name
1,4-bis(1-octynyl)benzene
Quantity
0.11 mmol
Type
catalyst
Smiles
C(#CCCCCCC)C1=CC=C(C=C1)C#CCCCCCC
Step Five
Name
benzonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C1=CC=CC=C1)#N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 23 h
Name
1-chloro-4-(1-octynyl)benzene
Type
product
Smiles
ClC1=CC=C(C=C1)C#CCCCCCC
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.41 mmol
YIELD: PERCENTYIELD 70%
YIELD: CALCULATEDPERCENTYIELD 70.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.